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Compound of Interest

Compound Name: 2-Amino-4-iodophenol

Cat. No.: B079513

In-Depth Technical Guide: 2-Amino-4-iodophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-amino-4-iodophenol, a valuable
chemical intermediate for research and development. This document details its chemical

identity, physicochemical properties, a plausible experimental protocol for its synthesis, and its
potential applications, particularly as a building block in organic synthesis and drug discovery.

Core Chemical Identity

CAS Number: 99969-17-2[1] Molecular Formula: CeHsINO[1]

Physicochemical Data

A summary of the key quantitative data for 2-amino-4-iodophenol is presented in the table
below for easy reference and comparison.
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Property Value Source
Molecular Weight 235.02 g/mol [1]

IUPAC Name 2-amino-4-iodophenol [1]

SMILES C1=CC(=C(C=C1I)N)O [1]

InChl Key JRCVKCSFINERAW- o

UHFFFAOYSA-N

Physical Form Solid Apollo Scientific
Boiling Point 139 °C Apollo Scientific

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 2-amino-4-iodophenol are
not readily available in published literature, a plausible two-step synthesis route can be
proposed based on established chemical transformations. This protocol involves the nitration
and subsequent iodination of a starting phenol, followed by the reduction of the nitro group to
an amine.

Proposed Synthesis Route:

A potential pathway to synthesize 2-amino-4-iodophenol is through the reduction of 4-iodo-2-
nitrophenol. This precursor is listed as a potential starting material by some chemical suppliers.
The overall transformation is depicted in the workflow diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b079513#2-amino-4-iodophenol-cas-number-and-molecular-formula
https://www.benchchem.com/product/b079513#2-amino-4-iodophenol-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079513?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

